(2-methoxyethyl)[2-(2-methylphenoxy)ethyl]amine oxalate

• IUPAC Name: 2-methoxy-N-[2-(2-methylphenoxy)ethyl]ethanamine;oxalic acid
• InChI: InChI=1S/C12H19NO2.C2H2O4/c1-11-5-3-4-6-12(11)15-10-8-13-7-9-14-2;3-1(4)2(5)6/h3-6,13H,7-10H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: VYKFVPXTAOTWAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCCNCCOC.C(=O)(C(=O)O)O
• Molecular Formula: C14H21NO6
• Molecular Weight: 299.32 g/mol

Description

(2-methoxyethyl)[2-(2-methylphenoxy)ethyl]amine oxalate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as DMPEA or 2,5-dimethoxy-4-(2-methylphenoxy)phenethylamine. It belongs to the family of phenethylamines and has a similar structure to other psychoactive compounds such as mescaline and MDMA. However, DMPEA is not known to have any psychoactive effects and is primarily used for research purposes.

Mechanism of Action

The mechanism of action of DMPEA is not well understood, but it is believed to act as a serotonin receptor agonist. It has been shown to have a high affinity for the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition.
Biochemical and Physiological Effects:
DMPEA has been shown to have a range of biochemical and physiological effects, including the inhibition of platelet aggregation and the modulation of neurotransmitter release. It has also been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of DMPEA is its high purity and stability, which make it a reliable reference standard for laboratory experiments. However, its limited solubility in water can make it difficult to work with in certain applications.

Future Directions

There are several potential future directions for research on DMPEA, including its use as a tool for investigating the role of the serotonin system in various physiological and pathological conditions. It may also have potential applications in the development of new treatments for conditions such as depression, anxiety, and neurodegenerative disorders. Additionally, further studies are needed to fully understand the mechanism of action of DMPEA and its potential interactions with other compounds.

Synthesis Methods

DMPEA can be synthesized using a variety of methods, including the reaction of 2,5-dimethoxybenzaldehyde with 2-(2-methylphenoxy)ethylamine. Another method involves the reaction of 2,5-dimethoxybenzaldehyde with 2-(2-methylphenoxy)ethanol, followed by reduction with sodium borohydride. The resulting product is then treated with oxalic acid to form the oxalate salt of DMPEA.

Scientific Research Applications

DMPEA has been studied for its potential applications in scientific research, including its use as a reference standard for the identification and quantification of related compounds in biological samples. It has also been used in studies investigating the metabolism and pharmacokinetics of related compounds.